Cas no 6635-38-7 (3-azido-1,2-benzothiazole 1,1-dioxide)

• Product Name: 3-azido-1,2-benzothiazole 1,1-dioxide
• CAS No: 6635-38-7
• MF: C₇H₄N₄O₂S
• MW: 208.19725894928
• CID: 1709123
• PubChem ID: 3250992
• Update Time: 2025-04-21

3-azido-1,2-benzothiazole 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-azido-1,2-benzothiazole 1,1-dioxide
• Pseudosulfimidobenzoic azide
• AC1MLV32
• 1, 3-azido-, 1,1-dioxide
• NSC52212
• NSC-52212
• Pseudosulfimidobenzoic azide; AC1MLV32; 1, 3-azido-, 1,1-dioxide; NSC52212; NSC-52212;
• AKOS019150045
• 6635-38-7
• DTXSID30390648

• Inchi： 1S/C7H4N4O2S/c8-11-9-7-5-3-1-2-4-6(5)14(12,13)10-7/h1-4H
• InChI Key： SYDQBNDAILEERM-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N=[N+]=[N-])=N1)(=O)=O

Computed Properties

• Exact Mass: 208.00562
• Monoisotopic Mass: 208.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 95.79
• LogP: 1.41496